Cas no 78892-81-6 (1H-Imidazole,5-[(2,4,6-trimethylphenyl)methyl]-, hydrochloride (1:1))

• Product Name: 1H-Imidazole,5-[(2,4,6-trimethylphenyl)methyl]-, hydrochloride (1:1)
• CAS No: 78892-81-6
• MF: C₁₃H₁₇ClN₂
• MW: 236.740482091904
• CID: 573232
• PubChem ID: 3061236
• Update Time: 2025-04-19

1H-Imidazole,5-[(2,4,6-trimethylphenyl)methyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,5-[(2,4,6-trimethylphenyl)methyl]-, hydrochloride (1:1)
• 4-(2,4,6-TRIMETHYL-BENZYL)-1H-IMIDAZOLE
• 5-[(2,4,6-trimethylphenyl)methyl]-1H-imidazole
• 1H-Imidazole,4-[(2,4,6-trimethylphenyl)methyl]-, monohydrochloride (9CI)
• AC1MI1B0
• AG-H-16301
• CTK5E6200
• 1H-Imidazole, 4-((2,4,6-trimethylphenyl)methyl)-, monohydrochloride
• 4-((2,4,6-Trimethylphenyl)methyl)-1H-imidazole hydrochloride
• 4-(2',4',6'-Trimethylbenzyl)imidazole hydrochloride
• 78892-81-6
• DTXSID201000122
• 5-[(2,4,6-Trimethylphenyl)methyl]-1H-imidazole--hydrogen chloride (1/1)

• Inchi： 1S/C13H16N2.ClH/c1-9-4-10(2)13(11(3)5-9)6-12-7-14-8-15-12;/h4-5,7-8H,6H2,1-3H3,(H,14,15);1H
• InChI Key： DWPMKGVBSHGPDL-UHFFFAOYSA-N
• SMILES： Cl.N1C=NC=C1CC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 200.13100
• Monoisotopic Mass: 236.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Boiling Point: 395.1°C at 760 mmHg
• Flash Point: 202.1°C
• PSA: 28.68000
• LogP: 2.92570